The results of the investigation conducted for raising the level of resistance of nonwoven insulating materials are presented. Khollofaiber® stroi (Hollowfiber Construction) and Khollofaiber® akustik (Hollowfiber Acoustic) materials were chosen as the objects of the investigation. Samples of these materials were impregnated with aqueous solutions of Lefasol F 90003-1 and Foginol-2 by immersing them in a vessel containing solutions of these substances, after which they were squeezed out and heated until dried fully. It was found that the tensile strength of the materials impregnated with the fireproofing solutions increases considerably. During the investigation of inflammability of the materials under the action of an open flame, the degree and nature of their damages, such as limits of spread of burning on the material surface, the area of the damaged parts, etc., were determined. It was found that when solutions containing Lefasol F 90003-1 and Foginol-2 are used for impregnation the fire resistance of the investigated materials increases.

The influence of enzyme dose in the unwhitened kraft pulp delignification sequence, treatment with Lipex 200L lipase enzyme and bleaching by hydrogen peroxide, was studied. The Kappa number could be reduced by 4-5 units if a small amount of enzyme was used. A negative effect expressed as an increase of the Kappa number to the initial values was observed if the enzyme dose was increased. IR spectroscopy showed that the enzyme increased water adsorbed on the fibers by 1.2-1.7 times for broadleaf and conifer pulp regardless of its percent content.

Issues with mathematical modeling of relaxation processes of polymeric textile materials are discussed. Application of an optimality criterion of the mathematical modeling of the viscoelasticity allows the accuracy of determining the relaxation characteristics and the reliability of predicting the relaxation processes to be controlled. The proposed method allows the problem of the technological direction of choosing materials with the optimal relaxation characteristics to be solved with respect to the operational properties.

The paper considers deformation operational modes of polymer fibrous materials and their mathematical modeling, representing the base for predicting the operational processes of various complexity in these materials, ranging from the simple relaxation and creep to complex deformation-recovery and reverse relaxation with the alternation of loading and unloading.

From the results of a survey of employees of a construction complex it was concluded that special work outfits used at present do not meet the requirements of protection of employees from injurious and hazardous factors that arise at the construction site. It is proposed to use synthetic fabrics for making outfits that have better performance characteristics and additional protective properties compared to blend fabrics.

Several features of the preparation of an antimicrobial polymer composite material as a masterbatch filled with silver nanoparticles for producing items for various purposes are considered. The efficiency of the antibacterial activity of the obtained masterbatch was studied experimentally under laboratory conditions. The efficiency was determined as the yield of active antibacterial agent from the polymer (with a determination of the concentration and sizes of silver nanoparticles) in the aqueous phase and by scanning electron microscopy (SEM).

The article is devoted to the development of accurate theoretical methods for predicting the pressure of compression shells on the human body. A mathematical model based on numerical methods has been developed. The software script is available for embedding as a 3D-CAD module for designing compression clothing.

Statistical analysis of the distribution of ultimate strength values σp during tensile testing of single wool fibres has been carried out. The density curve has a polymodal shape that indicates the superposition of different distributions. After dividing the array of samples into subsamples, the correspondence of the empirical distribution functions to the normal Gaussian distribution, typical for plastic materials, has been established.

Determination of irreversible deformations of geotechnical nonwoven materials that have significant importance for increasing accuracy of prediction of deformation-functional processes of these materials is discussed. The noted increase of accuracy of prediction of functional processes is achieved by introducing an appropriate correction for irreversibility of deformation into integral determining equations for these processes.

The influence of delignification process variables such as amount of lipase enzyme, temperature, and reaction time on the Kappa number was studied using a response surface method (RSM). The delignification efficiency was found to increase with increasing temperature and reaction time and with selection of the optimal amount of enzyme. Synergistic effects were observed for the experimental parameters being varied. A third-order polynomial equation for the dependence of the Kappa number on the varied quantities was obtained using the optimization module in Design-Expert software. The optimal delignification conditions were determined.